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Compound of Interest

Compound Name: Acetylurethane

Cat. No.: B1265525

An important clarification on "Acetylurethane": Initial searches for "acetylurethane" yield
ambiguous results, with the most comprehensive data pointing towards N-
Cyanoacetylurethane. Given the specificity of the available scientific data, this guide will focus
on the physicochemical properties of N-Cyanoacetylurethane. For clarity, brief comparative
data for urethane (ethyl carbamate) is also provided.

Core Physicochemical Properties of N-
Cyanoacetylurethane

N-Cyanoacetylurethane is a versatile organic compound utilized as an intermediate in the
synthesis of pharmaceuticals and other specialty chemicals.[1][2] Its utility is largely dictated by
its distinct physicochemical characteristics.

Chemical Identity and Structure

o |[UPAC Name: ethyl N-(2-cyanoacetyl)carbamate[3]

e Synonyms: Cyanoacetylurethane, Ethyl Cyanoacetylcarbamate, N-Carbethoxy-2-
cyanoacetamide[3]

« CAS Number: 6629-04-5[1][3]
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e Molecular Formula: CeHsN203[1][3]

e Molecular Weight: 156.14 g/mol [1][3]

e Chemical Structure:

Quantitative Physicochemical Data

The key physicochemical parameters of N-Cyanoacetylurethane are summarized in the table

below, with comparative values for Urethane (Ethyl Carbamate) where available.

Urethane (Ethyl

Property N-Cyanoacetylurethane Carbamate)
Melting Point 167-169 °C[4][5][6] 48-50 °C[7][8]
Boiling Point 280.35 °C (estimated)[5][6] 182-184 °CJ[7][8]
Density 1.197 g/cm3[5][6] 1.10 g/cm3[8]
pKa 3.46 £ 0.10 (Predicted)[4][5][6] Not available
LogP 0.56368]6] Not available

Soluble in DMSO, Methanol[4]

Solubility (5176]

Soluble in water, alcohol,

ether, chloroform([7]

Additional Computed Properties for N-Cyanoacetylurethane:

Property Value

Hydrogen Bond Donor Count 1[6]

Hydrogen Bond Acceptor Count 4[6]

Rotatable Bond Count 3[6]

Exact Mass 156.05349212 Da[6]
Complexity 203[6]
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Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined
below. These represent standard laboratory practices.

Synthesis of N-Cyanoacetylurethane

A common laboratory synthesis involves the condensation of cyanoacetic acid and ethyl
carbamate.[9]

Procedure:

e To a solution of 2-cyanoacetic acid (1.0 mol) and ethyl carbamate (1.0 mol) in toluene (500
mL), slowly add phosphorus oxychloride (0.5 mol).

e Add dimethylformamide (DMF, 5 mL) to the mixture.
e Heat the reaction mixture to 70°C for 2 hours.

 After cooling to room temperature, quench the reaction by adding 500 mL of water to
decompose the remaining phosphorus oxychloride.

e The product precipitates as a white solid. Collect the solid by suction filtration.

Wash the filtered solid with diethyl ether and dry to yield N-cyanoacetylurethane.

Melting Point Determination (Capillary Method)

Procedure:

Ensure the sample of N-cyanoacetylurethane is completely dry and in a powdered form.

Load the sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the
tube on a hard surface.[10]

Place the capillary tube into a melting point apparatus.[11][12]

Heat the sample rapidly to approximately 15°C below the expected melting point (167°C).
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» Reduce the heating rate to 1-2°C per minute to allow for accurate measurement.[7]

o Record the temperature at which the first droplet of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point.[10][13]

Boiling Point Determination (Thiele Tube Method)

As N-cyanoacetylurethane is a solid at room temperature, its boiling point is typically
determined from a melt.

Procedure:

Place a small amount of the sample into a small test tube (half-full).
 Insert a capillary tube (sealed end up) into the test tube.
» Attach the test tube to a thermometer using a rubber band.

e Place the assembly into a Thiele tube containing mineral oil, ensuring the sample is
positioned near the center.[14]

o Gently heat the side arm of the Thiele tube with a burner, causing the oil to circulate and heat
the sample evenly.[14]

» Continue heating until a steady stream of bubbles emerges from the capillary tube.
 Remove the heat and allow the apparatus to cool.

e The temperature at which the liquid is drawn back into the capillary tube is the boiling point.
[14]

Solubility Determination

Procedure:
» Measure a precise volume of the solvent (e.g., DMSO or Methanol) into a test tube.

e Maintain the test tube at a constant temperature.
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e Add a small, weighed amount of N-cyanoacetylurethane to the solvent.
o Agitate the mixture vigorously until the solid is completely dissolved.

o Continue adding small, known quantities of the solute until a saturated solution is formed
(i.e., a small amount of undissolved solid remains).[15]

o The total mass of the dissolved solute in the known volume of solvent at that temperature
represents its solubility.

pKa Determination

The dissociation constant (pKa) can be determined using potentiometric titration as outlined by
OECD Guideline 112.[8][16][17]

Procedure:

Prepare a solution of N-cyanoacetylurethane of known concentration in purified water.

« Titrate the solution with a standard solution of a strong base (e.g., NaOH) of known
concentration.

o Monitor the pH of the solution continuously using a calibrated pH meter as the titrant is
added.

» Plot the pH of the solution as a function of the volume of titrant added.

e The pKa is the pH at the half-equivalence point of the titration curve.[18]

LogP Determination (Shake-Flask Method)

The partition coefficient (LogP) is determined by measuring the distribution of the compound
between n-octanol and water.

Procedure:

o Prepare a stock solution of N-cyanoacetylurethane in n-octanol.
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e Mix a known volume of this n-octanol solution with a known volume of water in a separatory
funnel.

o Shake the funnel for a predetermined period to allow for partitioning equilibrium to be
reached.[4][5]

» Allow the two phases (n-octanol and water) to separate completely.
o Carefully collect samples from both the n-octanol and water layers.

o Determine the concentration of N-cyanoacetylurethane in each phase using a suitable
analytical method, such as UV-Vis spectroscopy or HPLC.

e The partition coefficient (P) is the ratio of the concentration in the n-octanol phase to the
concentration in the aqueous phase. LogP is the base-10 logarithm of this value.

Visualized Experimental Workflow: Synthesis of N-
Cyanoacetylurethane

The following diagram illustrates the synthesis pathway for N-cyanoacetylurethane.

Caption: Synthesis workflow for N-Cyanoacetylurethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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